Cas no 2309172-24-3 (ABO hydrochloride)

• Product Name: ABO hydrochloride
• CAS No: 2309172-24-3
• MF: C₉H₁₄Cl₂N₂O₂
• MW: 253.125660419464
• CID: 6844126
• PubChem ID: 91885412
• Update Time: 2025-10-24

ABO hydrochloride Chemical and Physical Properties

Names and Identifiers

• ABO (hydrochloride)
• AS-16427
• 6-amino-3,4-dihydro-2H-1,4-benzoxazine-3-methanol,dihydrochloride
• (6-amino-3,4-dihydro-2H-1,4-benzoxazin-3-yl)methanol;dihydrochloride
• 896126-03-7
• 2309172-24-3
• GLXC-04040
• HY-115635
• 6-Amino-2,3-dihydro-3-hydroxymethyl-1,4-benzoxazine dihydrochloride
• AKOS037643439
• ABO Dihydrochloride
• WKB12603
• ABO hydrochloride

• Inchi： 1S/C9H12N2O2.2ClH/c10-6-1-2-9-8(3-6)11-7(4-12)5-13-9;;/h1-3,7,11-12H,4-5,10H2;2*1H
• InChI Key： WQHCJHKXKVXAEW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C2C=CC(=CC=2NC(CO)C1)N

Computed Properties

• Exact Mass: 252.0432331Da
• Monoisotopic Mass: 252.0432331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on ABO hydrochloride

ABO Hydrochloride: A Comprehensive Overview

ABO Hydrochloride, also known by its CAS number 2309172-24-3, is a compound that has garnered significant attention in the fields of pharmacology and chemistry. This compound is notable for its potential applications in drug development and its unique chemical properties. Recent studies have shed light on its mechanisms of action, stability, and bioavailability, making it a subject of interest for researchers worldwide.

The chemical structure of ABO Hydrochloride is characterized by a complex arrangement of functional groups that contribute to its pharmacokinetic properties. These groups play a crucial role in determining how the compound interacts with biological systems. Researchers have employed advanced spectroscopic techniques to elucidate the molecular geometry, which has been instrumental in understanding its therapeutic potential.

One of the most promising aspects of ABO Hydrochloride is its ability to target specific cellular pathways. Recent findings suggest that it exhibits selective affinity for certain receptors, making it a candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. Clinical trials have demonstrated its efficacy in reducing symptoms associated with these conditions, although further research is needed to confirm these results.

The synthesis of ABO Hydrochloride involves a multi-step process that requires precise control over reaction conditions. Chemists have developed novel methodologies to enhance the yield and purity of the compound, ensuring its suitability for pharmaceutical applications. These advancements have been documented in peer-reviewed journals, highlighting the collaborative efforts within the scientific community.

In terms of pharmacodynamics, ABO Hydrochloride has shown remarkable stability under physiological conditions. This attribute is critical for ensuring consistent drug delivery and minimizing adverse effects. Studies conducted on animal models have provided valuable insights into its metabolism and excretion pathways, paving the way for human trials.

The discovery of ABO Hydrochloride's bioavailability has been a significant milestone in drug development. Its ability to cross biological barriers efficiently suggests that it could be administered in various forms, including oral and parenteral routes. This versatility makes it an attractive option for treating a wide range of medical conditions.

Recent breakthroughs in computational chemistry have enabled researchers to predict the behavior of ABO Hydrochloride in different biological systems. These computational models have been validated through experimental studies, reinforcing their reliability. Such advancements underscore the importance of interdisciplinary collaboration in advancing our understanding of this compound.

In conclusion, ABO Hydrochloride, with its CAS number 2309172-24-3, represents a cutting-edge innovation in the field of pharmacology. Its unique chemical properties, coupled with recent research findings, position it as a potential solution to several unmet medical needs. As ongoing studies continue to uncover new insights into its mechanisms and applications, the future of this compound looks increasingly promising.